Cas no 888464-92-4 (N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 888464-92-4
• MF: C₂₆H₁₆N₂O₇
• MW: 468.41444683075
• CID: 6220236
• PubChem ID: 16818301
• Update Time: 2025-05-19

N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide
• F1883-1518
• N-[2-(1,3-benzodioxol-5-ylcarbamoyl)-1-benzofuran-3-yl]-2-oxochromene-3-carboxamide
• AB00677399-01
• 888464-92-4
• AKOS024617435
• N-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide
• N-(2-(benzo[d][1,3]dioxol-5-ylcarbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C26H16N2O7/c29-24(17-11-14-5-1-3-7-18(14)35-26(17)31)28-22-16-6-2-4-8-19(16)34-23(22)25(30)27-15-9-10-20-21(12-15)33-13-32-20/h1-12H,13H2,(H,27,30)(H,28,29)
• InChI Key： PCGMKIXBKZZNNK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCO2)=O)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 468.09575085g/mol
• Monoisotopic Mass: 468.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Additional information on N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide

Introduction to N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 888464-92-4)

N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 888464-92-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by their intricate structural framework, which includes fused aromatic rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide encompasses several key pharmacophoric elements. The presence of a benzodioxol moiety, also known as an oxygenated derivative of dibenzo[b,e][1,4]oxazocine, is particularly noteworthy. This structural unit is commonly found in various bioactive natural products and synthetic compounds, where it contributes to the molecule's binding affinity and metabolic stability. Additionally, the incorporation of a carbamoyl group linked to a benzofuran scaffold enhances the compound's potential for interacting with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in the treatment of various diseases, including those involving inflammation, neurodegeneration, and cancer. The benzodioxol ring system, in particular, has been implicated in the modulation of enzymatic activity and receptor binding, making it a valuable scaffold for drug design.

The synthesis of N-{2-(2H-1,3-benzodioxol-5yl)carbamoyl-l-benzofuran-l -yl}-2 oxo - 2 H chromene - 3 carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include condensation reactions to form the benzodioxol ring, followed by functionalization with the carbamoyl and chromene moieties. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity levels. These techniques not only facilitate the production of the compound but also enhance its overall quality for subsequent biological evaluation.

The pharmacological profile of N-{2-(2H - 1 , 3 - benzodioxol - 5 - yl)carbamoyl-l -benzofuran-l -yl}- 2 oxo - 2 H chromene - 3 carboxamide has been extensively studied in preclinical models. Initial investigations have revealed promising activities against several disease-related pathways. For instance, the compound has demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Furthermore, its ability to modulate neurotransmitter receptors suggests potential applications in neuroprotective therapies.

In addition to its anti-inflammatory properties, N-{ 2 ( 2 H - l , 3 - benzodioxol - 5 - y l ) carbamoyl l -benzofuran-l y } - 2 oxo - 2 H chromene - 3 carboxamide has shown promise in cancer research. Studies have indicated that the compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. The benzodioxol moiety plays a crucial role in these interactions by forming stable complexes with biological targets. This discovery underscores the compound's potential as an anticancer agent and highlights the importance of further investigation into its mechanisms of action.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before moving into clinical trials. N-{ 2 ( 2 H - l , 3 - benzodioxol -5 y l ) carbamoyl-l-benzofuran-l y } <- s t r o n g > 2 oxo - < s t r o n g > 22 H chromene -3 carboxamide has undergone preliminary toxicology studies to evaluate its potential side effects. These assessments have shown that the compound exhibits low toxicity at therapeutic doses, suggesting its safety for further development. However, additional studies are required to fully understand its long-term effects and potential interactions with other drugs.

The future direction of research on N-{ 22 ( H l , 33 benzodioxol $ y l ) carbamoyllbenzofuranllly } <- s t r o n g > $ oxo $22 H chromene$ s trong >> $-$33 carboxamide$ is likely to focus on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening technologies will aid in identifying derivatives with enhanced potency and selectivity. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, N-{22 ( H $ l , $33 benzodioxol$ s trong >> $-$53 y l ) carbamoyllbenzofuranllly } <- s t r o n g >> $-$33 carboxamide$ (CAS No.>888464$92$4$) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique chemical features have led to promising results in preclinical studies related to anti-inflammation and cancer therapy. As research continues to uncover new insights into its mechanisms of action, this compound holds promise as a valuable tool for developing innovative treatments for various diseases.